2-Amino-3-cyano-5-methoxymethylpyrazine
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Overview
Description
The compound “2-Amino-3-cyano-5-methoxymethylpyrazine” is a pyrazine derivative. Pyrazines are aromatic six-membered heterocycles containing two nitrogen atoms at positions 1 and 4. They are found in a variety of biological systems and are of interest in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of “this compound” would consist of a pyrazine ring, which is a six-membered aromatic ring with two nitrogen atoms. At the 2-position, there would be an amino group (-NH2), at the 3-position a cyano group (-CN), and at the 5-position a methoxymethyl group (-CH2OCH3) .Chemical Reactions Analysis
Again, while specific reactions for “this compound” are not available, pyrazines can undergo a variety of reactions. For example, the amino group can participate in acid-base reactions, the cyano group can undergo hydrolysis to form a carboxylic acid, and the methoxymethyl group can undergo reactions typical of ethers .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. For “this compound”, one might expect it to exhibit properties typical of aromatic heterocycles. These could include relatively high stability and low reactivity compared to non-aromatic heterocycles .Future Directions
The study of pyrazine derivatives is a vibrant field due to their presence in a variety of biological systems and their potential medicinal applications. Future research could involve the synthesis and study of new pyrazine derivatives, including potentially “2-Amino-3-cyano-5-methoxymethylpyrazine”, to explore their properties and potential applications .
Properties
CAS No. |
40127-92-2 |
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Molecular Formula |
C7H8N4O |
Molecular Weight |
164.16 g/mol |
IUPAC Name |
3-amino-6-(methoxymethyl)pyrazine-2-carbonitrile |
InChI |
InChI=1S/C7H8N4O/c1-12-4-5-3-10-7(9)6(2-8)11-5/h3H,4H2,1H3,(H2,9,10) |
InChI Key |
PZGWUZUJYKDJGA-UHFFFAOYSA-N |
Canonical SMILES |
COCC1=CN=C(C(=N1)C#N)N |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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